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Compound of Interest

Compound Name:
1,2-Dipalmitoyl-3-myristoyl-rac-

glycerol

Cat. No.: B7803749 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1,2-Dipalmitoyl-3-myristoyl-rac-glycerol, alongside generalized experimental

protocols for its synthesis and analysis. This document is intended for researchers, scientists,

and professionals in the field of drug development and lipid biochemistry.

Core Chemical Properties
1,2-Dipalmitoyl-3-myristoyl-rac-glycerol is a mixed-acid triglyceride containing two palmitic

acid moieties at the sn-1 and sn-2 positions and one myristic acid moiety at the sn-3 position of

the glycerol backbone.
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Property Value Source

Molecular Formula C49H94O6 [1][2]

Molecular Weight 779.27 g/mol [3]

CAS Number 60138-14-9 [1][2]

Synonyms
1,2-Palmitin-3-Myristin,

TG(16:0/16:0/14:0)
[2]

Physical State Solid [4]

Solubility Chloroform (1 mg/ml) [2]

Storage Temperature -20°C [2]

Experimental Protocols
General Synthesis of Mixed-Acid Triglycerides
A specific, detailed protocol for the synthesis of 1,2-Dipalmitoyl-3-myristoyl-rac-glycerol is
not readily available in the surveyed literature. However, a general chemoenzymatic approach

for the synthesis of structured triglycerides can be outlined. This process typically involves the

use of position-specific lipases to control the esterification of fatty acids to the glycerol

backbone.

Conceptual Two-Step Enzymatic Synthesis:

Step 1: Synthesis of 1,2-Dipalmitoyl-rac-glycerol. This intermediate can be synthesized by

the esterification of glycerol with palmitic acid using a non-specific lipase or through chemical

methods followed by purification.

Step 2: Esterification with Myristic Acid. The purified 1,2-Dipalmitoyl-rac-glycerol is then

esterified with myristic acid. This reaction can be catalyzed by a lipase that is not sn-1,3

specific or via a chemical acylation reaction to yield the final product.

Step 1: Synthesis of 1,2-Dipalmitoyl-rac-glycerol

Step 2: Esterification with Myristic Acid
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Click to download full resolution via product page

Conceptual workflow for the synthesis of 1,2-Dipalmitoyl-3-myristoyl-rac-glycerol.

Extraction and Analysis from Bovine Milk Fat
1,2-Dipalmitoyl-3-myristoyl-rac-glycerol has been identified as a component of bovine milk

fat.[2] The following outlines a general protocol for the extraction and analysis of triglycerides

from milk.

2.2.1. Lipid Extraction (Folch Method Adaptation)

Homogenization: Mix a known volume of milk with a 2:1 (v/v) chloroform:methanol solution.

Phase Separation: Add a salt solution (e.g., 0.9% NaCl) to induce phase separation.

Collection: The lower chloroform phase, containing the lipids, is carefully collected.

Solvent Evaporation: The solvent is evaporated under a stream of nitrogen to yield the total

lipid extract.

2.2.2. Triglyceride Analysis

The extracted lipids can be analyzed by various chromatographic techniques to identify and

quantify 1,2-Dipalmitoyl-3-myristoyl-rac-glycerol.

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC coupled with a

suitable detector (e.g., evaporative light scattering detector or mass spectrometer) can be

used to separate different triglyceride species.

Gas Chromatography-Mass Spectrometry (GC-MS): The triglycerides can be transesterified

to their fatty acid methyl esters (FAMEs) and analyzed by GC-MS to determine the fatty acid

composition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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